Cas no 61611-53-8 (Pyridinium, 1-(1,1-dimethylethyl)-, chloride)

• Product Name: Pyridinium, 1-(1,1-dimethylethyl)-, chloride
• CAS No: 61611-53-8
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• CID: 472871
• PubChem ID: 15544633
• Update Time: 2025-04-19

Pyridinium, 1-(1,1-dimethylethyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(1,1-dimethylethyl)-, chloride
• 1-tert-butylpyridin-1-ium,chloride
• DTXSID00573921
• 1-tert-Butylpyridin-1-ium chloride
• 61611-53-8

• Inchi： 1S/C9H14N.ClH/c1-9(2,3)10-7-5-4-6-8-10;/h4-8H,1-3H3;1H/q+1;/p-1
• InChI Key： LAQCBOJJPYGEGT-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 156.972
• Monoisotopic Mass: 171.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 95.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88